Cas no 26048-05-5 (Beauvericin)

Beauvericin structure

Product name:Beauvericin

CAS No:26048-05-5

MF:C₄₅H₅₇N₃O₉

MW:783.94900

MDL:MFCD30541349

CID:260499

PubChem ID:24891996

Beauvericin Chemical and Physical Properties

Names and Identifiers

- Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-phenylalanyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-phenylalanyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-phenylalanyl]
- Beauvericin
- beauverin
- beauverin bassiaua vuillemin
- bovein
- Cyclo(-D-a-hydroxyisovaleryl-N-Me-Phe)3
- cyclo(D-α-Hydroxyisovaleryl-L-N-methyl-Phe)3
- AKOS030622850
- NCGC00380798-01
- UNII-26S048LS2R
- 26S048LS2R
- CS-W020817
- HY-N6739
- 26048-05-5
- (3S,6R,9S,12R,15S,18R)-3,9,15-tribenzyl-6,12,18-triisopropyl-4,10,16-trimethyl-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- Beauvericin Solution in Acetonitrile, 100ug/mL
- NS00018333
- 1ST7258
- CHEBI:3000
- CHEMBL249052
- DTXSID00891834
- (3S,6R,9S,12R,15S,18R)-3,9,15-tribenzyl-4,10,16-trimethyl-6,12,18-tri(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- 1ST7258-100A
- (3S,6R,9S,12R,15S,18R)-3,9,15-tribenzyl-6,12,18-triisopropyl-4,10,16-trimethyl-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexaone
- SCHEMBL29355
- (3S,6R,9S,12R,15S,18R)-3,9,15-Tribenzyl-4,10,16-trimethyl-6,12,18-tripropan-2-yl-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- J-016236
- NSC708472
- Cyclo(D-.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D~ -.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D-.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl)
- 1,13-Trioxa-4,10,16-triazacyclooctadecane, cyclic peptide deriv.
- CHEMBL1977672
- FT-0602893
- NSC-708472
- 3,9,15-tribenzyl-4,10,16-trimethyl-6,12,18-tri(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- Beauvericin, VETRANAL(TM), analytical standard
- Beauvericin, >=97% (HPLC)
- Cyclo(D-??-Hydroxyisovaleryl-L-N-methyl-Phe)3
- N-Methylcyclo(L-Phe-D-Hmb-N-methyl-L-Phe-D-Hmb-N-methyl-L-Phe-D-Hmb-)
- NCI60_038416
- SCHEMBL6452789
- (3R,6S,9R,12S,15R,18S)-3,9,15-tribenzyl-4,10,16-trimethyl-6,12,18-tri(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- GYSCAQFHASJXRS-FFCOJMSVSA-N
- A12357
- (3S,6R,9S,12R,15S,18R)-3,9,15-tribenzyl-4,10,16-trimethyl-6,12,18-tris(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
- DTXCID901031255
- Cyclo(D-alpha-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D-alpha-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D-alpha-hydroxyisovaleryl-N-methyl-L-phenylalanyl)
- Cyclo(D-.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D-.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl-D-.alpha.-hydroxyisovaleryl-N-methyl-L-phenylalanyl)
- 1,7,13-Trioxa-4,10,16-triazacyclooctadecane, cyclic peptide deriv.
- cyclo(D-alpha-Hydroxyisovaleryl-L-N-methyl-Phe)3
- CYCLO((2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-PHENYLALANYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-PHENYLALANYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-PHENYLALANYL)
- MDL： MFCD30541349
- Inchi： InChI=1S/C45H57N3O9/c1-28(2)37-40(49)46(7)35(26-32-21-15-11-16-22-32)44(53)56-39(30(5)6)42(51)48(9)36(27-33-23-17-12-18-24-33)45(54)57-38(29(3)4)41(50)47(8)34(43(52)55-37)25-31-19-13-10-14-20-31/h10-24,28-30,34-39H,25-27H2,1-9H3/t34-,35-,36+,37-,38+,39+/m1/s1
- InChI Key： GYSCAQFHASJXRS-GVYJJRIZSA-N
- SMILES： CC(C)[C@@H]1C(=O)N(C)[C@H](CC2=CC=CC=C2)C(=O)O[C@@H](C(C)C)C(=O)N(C)[C@@H](CC3=CC=CC=C3)C(=O)O[C@@H](C(C)C)C(=O)N(C)[C@H](CC4=CC=CC=C4)C(=O)O1

Computed Properties

Exact Mass: 783.40900
Monoisotopic Mass: 783.409
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 57
Rotatable Bond Count: 9
Complexity: 1200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.4
Topological Polar Surface Area: 140A^2

Experimental Properties

Color/Form: White to gray powder
Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 93-94 ºC
Boiling Point: 975.6±65.0 °C at 760 mmHg
Flash Point: 543.8±34.3 °C
Refractive Index: 1.529
Solubility: Insuluble (9.4E-3 g/L) (25 ºC),
PSA: 139.83000
LogP: 4.72620
Vapor Pressure: 0.0±0.3 mmHg at 25°C

Beauvericin Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Beauvericin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021100-10mg	Beauvericin	26048-05-5	97%	10mg	￥4326	2023-09-09
Apollo Scientific	BIB1600-10mg	Beauvericin	26048-05-5	97%	10mg	£267.00	2025-02-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci18926-10mg	Beauvericin	26048-05-5	98%	10mg	￥2982.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-280609-1mg	Beauvericin,	26048-05-5	≥95%	1mg	￥489.00	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B874916-25g	Beauvericin	26048-05-5	200cfu/	25g	￥46.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B874916-100g	Beauvericin	26048-05-5	200cfu/	100g	￥108.00	2022-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021100-5mg	Beauvericin	26048-05-5	97%	5mg	￥1823	2024-05-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B864176-5mg	Beauvericin	26048-05-5	≥97% (HPLC)	5mg	￥1,899.00	2022-09-02
TRC	B119230-10mg	Beauvericin	26048-05-5		10mg	$ 1533.00	2023-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci18926-5mg	Beauvericin	26048-05-5	98%	5mg	￥1600.00	2023-09-09